Cas no 693232-07-4 (5-(benzyloxy)-2-bromobenzonitrile)

• Product Name: 5-(benzyloxy)-2-bromobenzonitrile
• CAS No: 693232-07-4
• MF: C₁₄H₁₀BrNO
• MW: 288.13930273056
• CID: 2124589
• PubChem ID: 12101986
• Update Time: 2025-04-21

5-(benzyloxy)-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-bromobenzonitrile
• 2-Bromo-5-(phenylmethoxy)benzonitrile
• SCHEMBL12988062
• 693232-07-4
• GUFBQLZBPRBIIP-UHFFFAOYSA-N
• DTXSID601288005
• 2-bromo-5-phenylmethoxybenzonitrile
• DA-03527

• MDL： MFCD16251686
• Inchi： 1S/C14H10BrNO/c15-14-7-6-13(8-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： GUFBQLZBPRBIIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.99458Da
• Monoisotopic Mass: 286.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 33Ų